molecular formula C18H19N3O3 B2373403 2-(3-cyano-4,6-dimethyl-2-oxopyridin-1(2H)-yl)-N-(4-methoxybenzyl)acetamide CAS No. 932314-83-5

2-(3-cyano-4,6-dimethyl-2-oxopyridin-1(2H)-yl)-N-(4-methoxybenzyl)acetamide

Cat. No. B2373403
CAS RN: 932314-83-5
M. Wt: 325.368
InChI Key: YYZAJAUQTIMLRF-UHFFFAOYSA-N
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Description

2-(3-cyano-4,6-dimethyl-2-oxopyridin-1(2H)-yl)-N-(4-methoxybenzyl)acetamide, also known as CDDO-MA, is a synthetic triterpenoid compound that exhibits potent anti-inflammatory and anti-cancer properties. It has been extensively studied for its potential therapeutic applications in various diseases, including cancer, diabetes, and inflammation.

Scientific Research Applications

Chemical Synthesis and Biological Activities

Research has explored the synthesis and biological activities of various pyridine derivatives, including compounds related to 2-(3-cyano-4,6-dimethyl-2-oxopyridin-1(2H)-yl)-N-(4-methoxybenzyl)acetamide. For instance, studies have investigated the chemical synthesis of pyridine analogs and their biological impacts, such as anti-tumor and antioxidant activities. These compounds show potential in medicinal chemistry due to their structural and functional versatility (Su et al., 1988).

Synthesis and Antimicrobial Activity

Another area of research involves the synthesis of new pyrimidinone and oxazinone derivatives, using cyanothio-acetamide and similar compounds as starting materials. These studies highlight their antimicrobial activities, making them relevant in developing novel antibacterial and antifungal agents (Hossan et al., 2012).

Development of Reagents and Pharmaceuticals

Further studies focus on the development of novel reagents and pharmaceutical compounds. For example, research on p-methoxy- and 2,4-dimethoxybenzyl N-acetylcarbamate potassium salts demonstrates their potential in synthesizing N-alkylacetamides and carbamates, which are critical in pharmaceutical product development (Sakai et al., 2022).

Insecticidal Applications

The synthesis and toxicity of pyridine derivatives against agricultural pests, such as the cowpea aphid, have also been explored. These studies contribute to the development of more effective and targeted insecticides (Bakhite et al., 2014).

properties

IUPAC Name

2-(3-cyano-4,6-dimethyl-2-oxopyridin-1-yl)-N-[(4-methoxyphenyl)methyl]acetamide
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H19N3O3/c1-12-8-13(2)21(18(23)16(12)9-19)11-17(22)20-10-14-4-6-15(24-3)7-5-14/h4-8H,10-11H2,1-3H3,(H,20,22)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

YYZAJAUQTIMLRF-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=C(C(=O)N1CC(=O)NCC2=CC=C(C=C2)OC)C#N)C
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H19N3O3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

325.4 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-(3-cyano-4,6-dimethyl-2-oxopyridin-1-yl)-N-[(4-methoxyphenyl)methyl]acetamide

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